2-Amino-2-[4-(diethylamino)phenyl]acetic acid

• IUPAC Name: 2-amino-2-[4-(diethylamino)phenyl]acetic acid
• InChI: InChI=1S/C12H18N2O2/c1-3-14(4-2)10-7-5-9(6-8-10)11(13)12(15)16/h5-8,11H,3-4,13H2,1-2H3,(H,15,16)
• InChI Key: WXAIDIKAYUEWKN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(C(=O)O)N
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

2-Amino-2-[4-(diethylamino)phenyl]acetic acid, also known as DEAA, is a chemical compound that belongs to the family of amino acids. DEAA is synthesized through a multi-step process, and it has been widely used in scientific research for its unique properties.

Mechanism of Action

The mechanism of action of 2-Amino-2-[4-(diethylamino)phenyl]acetic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been found to inhibit the activity of nuclear factor-kappaB (NF-kappaB), which is a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been found to reduce oxidative stress and increase the activity of antioxidant enzymes. In addition, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

2-Amino-2-[4-(diethylamino)phenyl]acetic acid has several advantages and limitations for lab experiments. One advantage is its ability to inhibit the activity of COX-2 and NF-kappaB, which are important targets for the development of new drugs. This compound also has low toxicity and is easily synthesized. However, one limitation is that this compound has poor solubility in water, which can make it difficult to use in certain experiments. In addition, more research is needed to fully understand the mechanism of action of this compound.

Future Directions

There are several future directions for the use of 2-Amino-2-[4-(diethylamino)phenyl]acetic acid in scientific research. One direction is the development of new drugs for the treatment of cancer and other diseases. This compound has been found to induce apoptosis in cancer cells, and more research is needed to determine its potential as a cancer treatment. Another direction is the development of new materials for drug delivery systems. This compound has been used in the development of new materials, and more research is needed to determine its potential for drug delivery. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential for use in other areas of scientific research.

Synthesis Methods

The synthesis of 2-Amino-2-[4-(diethylamino)phenyl]acetic acid involves a multi-step process that includes the reaction of diethylamine with p-nitrobenzaldehyde, followed by reduction of the nitro group to an amino group. The resulting compound is then reacted with glyoxylic acid to yield this compound. This method has been used in several studies to produce this compound with high purity and yield.

Scientific Research Applications

2-Amino-2-[4-(diethylamino)phenyl]acetic acid has been used in various scientific research studies due to its unique properties. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. This compound has been used in the development of new drugs for the treatment of various diseases, including cancer, arthritis, and Alzheimer's disease. This compound has also been used in the development of new materials for drug delivery systems.